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Compound of Interest

Compound Name: Dimercury diiodide

Cat. No.: B101418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties of

dimercury diiodide (Hg₂I₂). The information is compiled from established databases and

scientific literature to support research, development, and safety assessments involving this

compound. This document presents quantitative thermochemical data in structured tables,

details plausible experimental methodologies for their determination, and visualizes key

conceptual workflows.

Introduction to Dimercury Diiodide
Dimercury diiodide, also known as mercurous iodide, is an inorganic compound with the

chemical formula Hg₂I₂. It is a dense, yellow crystalline solid that is sensitive to light.[1]

Historically, it has seen use in certain medicinal preparations, though its toxicity is a significant

concern.[2] From a thermochemical standpoint, understanding its energetic properties is crucial

for predicting its stability, reactivity, and behavior in various chemical processes. Dimercury
diiodide is known to be photosensitive and can decompose into mercury and mercuric iodide

(HgI₂).[2]

Quantitative Thermochemical Data
The following tables summarize the key thermochemical properties of solid dimercury
diiodide. The data is primarily sourced from the NIST-JANAF Thermochemical Tables.[3][4]
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Table 1: Standard Molar Thermochemical Properties of Hg₂I₂ (solid) at 298.15 K

Property Symbol Value Units

Standard Molar

Enthalpy of Formation
ΔfH° -119.08 kJ/mol

Standard Molar

Entropy
S° 241.2 J/mol·K

Source: NIST WebBook[3][4]

Table 2: Temperature-Dependent Molar Heat Capacity and Enthalpy of Hg₂I₂ (solid)

Temperature (K)
Molar Heat
Capacity (Cp)
(J/mol·K)

Standard Molar
Entropy (S°)
(J/mol·K)

Enthalpy (H° -
H°₂₉₈.₁₅) (kJ/mol)

298.15 105.8 241.2 0.00

300 105.9 241.9 0.19

400 110.5 273.1 11.02

500 113.6 298.1 22.24

Source: NIST WebBook[4]

Table 3: Shomate Equation Parameters for Hg₂I₂ (solid)

The heat capacity (Cp) of solid dimercury diiodide as a function of temperature (T in Kelvin)

can be represented by the Shomate equation:

Cp(T) = A + Bt + Ct² + D*t³ + E/t²

where t = T / 1000.
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Parameter Value

A 98.08258

B 48.79172

C -34.51039

D 9.708220

E -0.356983

F -151.4164

G 344.8603

H -119.0850

Valid Temperature Range: 298 to 563 K Source: NIST WebBook[3]

Experimental Protocols for Thermochemical Data
Determination
While specific, detailed experimental protocols for the thermochemical analysis of dimercury
diiodide are not readily available in recent literature, the following sections describe the

general and established methodologies that would be employed for such determinations,

based on practices for similar inorganic compounds.

Synthesis and Purification of Dimercury Diiodide
For accurate thermochemical measurements, a high-purity sample is essential. Dimercury
diiodide can be synthesized by the direct reaction of elemental mercury and iodine.[2]

Reaction: 2Hg (l) + I₂ (s) → Hg₂I₂ (s)

Procedure Outline:

Stoichiometric amounts of high-purity liquid mercury and solid iodine are combined.
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The reaction can be initiated by gentle heating in a sealed, inert-atmosphere vessel to

prevent oxidation.

The resulting solid product is then purified. Purification methods for mercury halides include

multiple sublimation and chemical-thermal distillation to remove any unreacted starting

materials or disproportionation products (Hg and HgI₂).

Determination of Enthalpy of Formation by Solution
Calorimetry
The standard enthalpy of formation of Hg₂I₂ can be determined indirectly using solution

calorimetry. This method involves measuring the heat of solution of the compound and its

constituent elements in a suitable solvent.

Workflow for Enthalpy of Formation Determination
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Sample Preparation

Solution Calorimetry

Calculation

High-Purity Hg
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(e.g., aqua regia)

High-Purity I₂

Dissolve I₂ in Solvent
(e.g., KI solution)

Synthesized & Purified Hg₂I₂

Dissolve Hg₂I₂ in Solvent
(e.g., excess KI solution)

Measure ΔH_soln(Hg) Measure ΔH_soln(I₂) Measure ΔH_soln(Hg₂I₂)

Apply Hess's Law

ΔfH°(Hg₂I₂)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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